Cas no 2034239-73-9 (N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• CAS No: 2034239-73-9
• MF: C₁₄H₁₅N₃O₂S₂
• MW: 321.417800188065
• CID: 5549408
• Update Time: 2025-06-10

N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide

• Inchi： 1S/C14H15N3O2S2/c1-9-7-21-14(16-9)17-13(18)10-2-4-15-12(6-10)19-11-3-5-20-8-11/h2,4,6-7,11H,3,5,8H2,1H3,(H,16,17,18)
• InChI Key： WWNCTKFPYYKESZ-UHFFFAOYSA-N
• SMILES： C1(OC2CCSC2)=NC=CC(C(NC2=NC(C)=CS2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide

Comprehensive Overview of N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide (CAS No. 2034239-73-9)

The compound N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide (CAS No. 2034239-73-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate design combines a pyridine-4-carboxamide core with a 4-methyl-1,3-thiazol-2-yl moiety and a thiolan-3-yloxy substituent, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small molecules like N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide has surged, driven by advancements in precision medicine and targeted therapies. This compound's CAS No. 2034239-73-9 is frequently searched in academic databases and patent literature, reflecting its relevance in ongoing research. Its structural features, such as the thiazole and pyridine rings, are known to enhance bioavailability and binding affinity, which are critical factors in drug development.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Chemists emphasize the importance of the thiolan-3-yloxy group, which contributes to the compound's stability and solubility in physiological conditions. These properties are essential for its potential use in in vitro and in vivo studies, where consistent performance is paramount.

From a pharmacological perspective, N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide has shown promise in preliminary screenings for its ability to inhibit specific enzymes or receptors. Its CAS No. 2034239-73-9 is often associated with studies exploring its mechanism of action, particularly in the context of inflammatory and metabolic disorders. Researchers are also investigating its potential synergies with existing therapeutics, aiming to enhance efficacy while minimizing side effects.

The growing interest in N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide is evident in the increasing number of publications and patents referencing its CAS No. 2034239-73-9. This compound exemplifies the trend toward structure-activity relationship (SAR) optimization, where subtle modifications to its framework could unlock new therapeutic avenues. As the scientific community continues to explore its applications, N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide remains a focal point for innovation in drug design.

In conclusion, N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide (CAS No. 2034239-73-9) represents a compelling example of modern medicinal chemistry. Its unique structure, combined with its potential biological activities, positions it as a valuable tool for researchers aiming to address unmet medical needs. As investigations progress, this compound is likely to play a pivotal role in the development of next-generation therapeutics.